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Compound of Interest

Compound Name: Voruciclib hydrochloride

CAS No.: 1000023-05-1

Cat. No.: B1649269

Get Quote

Voruciclib hydrochloride is an orally active, clinical-stage cyclin-dependent kinase (CDK)

inhibitor. It is engineered to potently block CDK9, which serves as the primary transcriptional

regulator of the anti-apoptotic protein MCL-1[2]. By repressing MCL-1 expression, Voruciclib

induces apoptosis, making it highly effective in models of 2[2].

Because it is designed to disrupt fundamental cellular transcription and trigger cell death,

accidental exposure—whether through inhalation of aerosolized powder or percutaneous

absorption of solvent-dissolved stock—poses a severe risk to healthy dividing cells.

Consequently, laboratory personnel must handle Voruciclib hydrochloride as a hazardous

antineoplastic agent, overriding generic non-hazardous SDS designations[3],.
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Caption: Mechanism of Voruciclib: CDK9 inhibition represses MCL-1, inducing apoptosis in

target cells.

Quantitative Target Affinity To understand the necessity for strict PPE, consider the compound's

binding affinities. Voruciclib exhibits sub-nanomolar to low-nanomolar inhibition across multiple

CDK targets[2].

Table 1: Kinase Inhibitory Profile of Voruciclib Hydrochloride
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Target Complex Ki Value (nM)
Clinical & Safety
Implication

CDK9 / Cyclin T2 0.626

Primary driver of MCL-1

repression; extreme potency

requires zero-exposure

handling.

CDK9 / Cyclin T1 1.68
High affinity; disrupts RNA

Polymerase II phosphorylation.

CDK6 / Cyclin D1 2.92
Induces cell cycle arrest at the

G1 phase.

CDK4 / Cyclin D1 3.96
Induces cell cycle arrest at the

G1 phase.

CDK1 / Cyclin B 5.4
Disruption of the G2/M

transition.

CDK1 / Cyclin A 9.1
Disruption of S phase

progression.

Data sourced from 2[2].

Section 2: Personal Protective Equipment (PPE)
Matrix
A self-validating safety system relies on layers of protection. The following PPE matrix is

dictated by the physical state of the compound, as the risk of aerosolization (dry powder)

versus skin permeation (DMSO solution) requires different mitigation strategies[4].

Table 2: Task-Specific PPE Requirements for Voruciclib Hydrochloride
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Operational
Task

Respiratory
Protection

Hand
Protection

Body & Eye
Protection

Engineering
Controls

Weighing Dry

Powder

N95/P100

particulate

respirator (if

outside

containment)

Double nitrile

gloves (extended

cuff)

Fluid-resistant

lab coat (knit

cuffs), Safety

goggles

Class II

Biological Safety

Cabinet (BSC) or

Powder Hood

Reconstitution

(DMSO)

Not required if

handled inside

BSC

Double nitrile

gloves (change

outer glove

immediately if

splashed)

Standard lab

coat, Safety

glasses with side

shields

Class II BSC or

Chemical Fume

Hood

In Vitro Cell

Assays
Not required

Single nitrile

gloves

Standard lab

coat, Safety

glasses

Class II BSC

Section 3: Operational Workflows
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Caption: Step-by-step safe handling and reconstitution workflow for Voruciclib hydrochloride.

Protocol 1: Safe Weighing and Reconstitution (Self-
Validating Method)
The greatest risk of exposure occurs during the transfer and weighing of the dry hydrochloride

salt. Whenever possible, purchase pre-weighed aliquots or "Solid + Solvent" formats to bypass

dry powder handling entirely. If weighing is unavoidable, follow this causality-driven protocol:

Preparation: Don all required PPE (see Table 2). Verify that the BSC or Fume Hood has an

inward airflow velocity of at least 100 fpm.
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Anti-Static Mitigation: Voruciclib hydrochloride powder can carry a static charge, leading to

aerosolization. Use an anti-static bar or zero-stat gun on the weighing spatula and analytical

balance before opening the vial.

Closed-Transfer Weighing: Tare a sealed glass vial on the balance. Move the vial to the

BSC, transfer the estimated mass of Voruciclib into the vial, seal it, and return it to the

balance.

Causality: This prevents the contamination of the balance chamber and eliminates

airborne dust exposure outside the ventilated hood.

Solvent Addition: Voruciclib hydrochloride is highly soluble in DMSO[3]. To prepare a 10

mM stock solution, calculate the required volume based on the exact mass transferred. Inject

the DMSO directly through the septum of the vial (if using a septum cap) or carefully pipette

it down the side of the glass inside the BSC.

Verification of Dissolution: Vortex the sealed vial for 30 seconds.

Self-Validating Check: Complete dissolution is confirmed by the total absence of any

particulate matter when the vial is held against a light source, followed by a secondary

verification where the solution remains completely clear after 10 minutes at room

temperature.

Storage: Aliquot the stock solution and store at -80°C for up to 6 months to prevent

degradation from repeated freeze-thaw cycles.

Protocol 2: Decontamination and Disposal Plan
Because Voruciclib hydrochloride is a targeted cytotoxic agent, standard soap and water are

insufficient for decontamination due to the compound's poor aqueous solubility[3].

Spill Cleanup (Solutions): If a DMSO stock solution is spilled, immediately don fresh double

gloves. Absorb the liquid with spill pads.

Chemical Decontamination: Wash the affected surface with a 10% DMSO in ethanol solution

to solubilize any residual compound, followed by a wash with a high-pH laboratory detergent.
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Causality: The organic solvent ensures the hydrophobic core of the molecule is lifted from

the surface, while the detergent removes the solvent residue and disrupts remaining

molecular integrity.

Waste Segregation: Do not dispose of Voruciclib waste in standard biohazard bags. All

contaminated tips, tubes, and gloves must be placed in a rigid, puncture-proof container

labeled as "Trace Chemotherapy/Antineoplastic Waste" for high-temperature incineration[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1649269/docs#section-1-the-causality-of-risk-why-
standard-sds-classifications-fall-short]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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